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These application notes provide a comprehensive overview and detailed protocols for utilizing
ovalbumin (OVA) as a model allergen in food allergy research. The methodologies outlined are
established in the scientific literature and are designed to induce reproducible allergic
sensitization and challenge responses in murine models, facilitating the investigation of disease
mechanisms and the evaluation of potential therapeutic interventions.

Introduction

Ovalbumin, the primary protein in chicken egg white, is a widely used allergen in experimental
models of food allergy due to its well-characterized immunological properties and its ability to
induce robust IgE-mediated hypersensitivity reactions. These models are instrumental in
studying the complex pathophysiology of food allergies, from initial sensitization to the
elicitation of allergic symptoms upon subsequent exposure. The protocols described herein
cover sensitization and challenge procedures, as well as key analytical methods to assess the
allergic response.
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Quantitative Data Summary

The following tables summarize key quantitative parameters from various published studies on
OVA-induced food allergy models in mice. These values can serve as a reference for
experimental design.

Table 1: Ovalbumin Sensitization and Challenge Dosages

Route of .
. . Dosage Species/Str
Parameter Administrat  Adjuvant . Reference
) Range ain
ion
] 10 pg - 100
) Aluminum )
o Intraperitonea ) pg OVA with )
Sensitization ) Hydroxide BALB/c Mice [1112][3]
[ (i.p.) 15-2.0mg
(Alum)
Alum
Intraperitonea ]
) None 10 pg OVA BALB/c Mice [1]
[(i.p.)
Subcutaneou )
None 10 pg OVA BALB/c Mice [1]
s (s.c.)
Oral (with _
PPI) Sucralfate 0.2 mg OVA BALB/c Mice [4]
20 mg - 50 )
Challenge Oral (gavage) None BALB/c Mice [2][3]
mg OVA
Intranasal 0.4 mg/mi )
) None ) BALB/c Mice [5]
@i.n) OVA solution
1% OVA
Aerosol None solution for BALB/c Mice [1]
20 minutes

Table 2: Key Immunological and Physiological Readouts in OVA-Allergic Mice
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Typical
Measurement L
Parameter Observation in Reference
Method . .
Allergic Mice
- Significantly elevated
OVA-specific IgE ELISA [1][3]6]
serum levels
- Significantly elevated
OVA-specific IgG1 ELISA [11[31[6]
serum levels
Total IgE ELISA Elevated serum levels  [3]
Mast Cell Protease-1 Increased serum
ELISA [2]
(mMMCP-1) levels
_ _ Increased serum
Histamine ELISA [2]

levels

Body Temperature

Rectal Probe

Significant decrease

after oral challenge

[417]

Anaphylactic ] ) Piloerection, rapid
Visual Scoring ) ] [8]
Symptoms breathing, cyanosis
Intestinal Eosinophil Histology (H&E Increased eosinophil (61[9]
Infiltration staining) counts in jejunum
) Increased levels in
Th2 Cytokines (IL-4,
ELISA, RT-PCR spleen cell culture or [41[8]

IL-5, IL-13)

intestinal tissue

Experimental Protocols

Protocol 1: Murine Model of OVA-Induced Food Allergy
via Intraperitoneal Sensitization and Oral Challenge

This protocol is a widely used method to induce a robust Th2-mediated allergic response to

ovalbumin.

Materials:
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e Ovalbumin (OVA), Grade V (Sigma-Aldrich)

e Aluminum hydroxide (Alum) adjuvant (e.g., Imject™ Alum, Thermo Fisher Scientific)

» Sterile, pyrogen-free Phosphate-Buffered Saline (PBS), pH 7.4

o 5-week-old female BALB/c mice

e Syringes (1 ml) with 27G needles

e Oral gavage needles

Procedure:

A. Sensitization Phase:

e Preparation of OVA/Alum Emulsion:

o On day 0 and day 14, prepare a fresh OVA/Alum emulsion.

o For a group of 10 mice, dissolve 1 mg of OVA in 1 ml of sterile PBS (1 mg/ml solution).

o In a separate tube, add 20 mg of Alum.

o Add the 1 ml of OVA solution to the Alum and bring the total volume to 2 ml with sterile
PBS.

o Gently mix on a rotator for at least 1 hour at 4°C to allow the OVA to adsorb to the Alum.
The final concentration will be 100 ug OVA and 2 mg Alum per 200 pl.

« Intraperitoneal Injections:

o On day 0 and day 14, inject each mouse intraperitoneally (i.p.) with 200 pl of the freshly
prepared OVA/Alum emulsion.[2]

o A control group should be injected with PBS or Alum alone.

B. Challenge Phase:
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e Oral Gavage:
o Starting on day 28, challenge the mice every 3 days for a total of five challenges.[2]
o Prepare a 250 mg/ml solution of OVA in PBS.

o Administer 200 pl of the OVA solution (containing 50 mg of OVA) to each mouse via oral
gavage.[2]

o The control group should be gavaged with PBS.
C. Assessment of Allergic Response:
e Anaphylactic Symptoms and Body Temperature:

o Monitor mice for 30-60 minutes after each oral challenge for clinical signs of anaphylaxis
(e.g., reduced activity, puffiness around the eyes and snout, piloerection, and labored
breathing).

o Measure rectal temperature before and 30 minutes after the oral challenge. Adrop in
temperature is indicative of a systemic anaphylactic response.[7]

e Blood Collection and Serological Analysis:
o Collect blood via tail vein or terminal cardiac puncture 24 hours after the final challenge.
o Separate serum and store at -80°C.
o Measure serum levels of OVA-specific IgE, IgG1, and total IgE by ELISA.
o Histological Analysis of the Intestine:
o Euthanize mice 24 hours after the final challenge.

o Collect a section of the jejunum, fix in 10% neutral buffered formalin, embed in paraffin,
and section.
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o Stain with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration,
particularly eosinophils.

Visualizations: Signaling Pathways and
Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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